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Compound of Interest

Compound Name: 8-Iodoquinolin-3-ol

Cat. No.: B13021776

Get Quote

The 8-Hydroxyquinoline (8-HQ) moiety, a bicyclic aromatic heterocycle composed of a pyridine

ring fused to a phenol, is recognized as a "privileged structure" in drug discovery.[1][2][3] Its

unique physicochemical properties, particularly its planarity, lipophilicity, and profound ability to

chelate metal ions, underpin its diverse range of biological activities.[4][5][6] For decades,

medicinal chemists have leveraged the 8-HQ core to develop potent therapeutic agents

targeting a wide array of diseases, including cancer, microbial infections, and

neurodegenerative disorders.[1][6][7]

The true power of the 8-HQ scaffold lies in its synthetic tractability. The quinoline ring is

amenable to substitution at various positions, allowing for the fine-tuning of its pharmacological

profile. Halogenation, in particular, has emerged as a critical strategy for modulating activity.

Introducing atoms like iodine, chlorine, or bromine can significantly alter the molecule's

lipophilicity, electron distribution, and steric properties, thereby enhancing target binding,

improving metabolic stability, and ultimately, increasing therapeutic efficacy. This guide will

delve into the synthesis, mechanisms, and applications of these vital compounds.
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The foundational properties of the parent 8-Hydroxyquinoline molecule are essential for

understanding its behavior in both chemical and biological systems.

Property Value Source

CAS Number 148-24-3 [4]

Molecular Formula C₉H₇NO [4][8]

Molar Mass 145.16 g/mol [4][8]

Appearance
White to pale yellow crystalline

powder
[4][8]

Melting Point 72.5-76 °C [4][8]

Boiling Point 267 °C [4][8]

Water Solubility Insoluble (0.56 g/L) [4]

Solubility
Freely soluble in ethanol,

acetone, chloroform, benzene
[4]

pKa ~9.8 (phenolic hydroxyl) [8]

LogP (Octanol/Water) 1.85 - 1.94 [4][9]

Synthesis of Halogenated 8-Hydroxyquinoline
Derivatives
The strategic placement of halogens on the 8-HQ ring is paramount for developing functionally

distinct molecules. Synthesis typically involves either building the quinoline ring from

halogenated precursors or, more commonly, direct electrophilic halogenation of the 8-HQ

scaffold.

Foundational Synthesis of the 8-Hydroxyquinoline Core
Classic methods like the Skraup synthesis (reacting aromatic amines with α,β-unsaturated

aldehydes) or the Friedländer synthesis (condensation of o-aminobenzaldehydes with ketones)

are traditionally used to construct the core 8-HQ ring system.[10]
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Strategic Halogenation: A Key to Functional Diversity
The hydroxyl group at position 8 is a powerful ortho-, para-director, making positions 5 and 7

highly susceptible to electrophilic substitution. This reactivity is the cornerstone of synthesizing

a library of halogenated derivatives.

Causality Behind Experimental Choices: Direct halogenation can sometimes lead to mixtures of

5,7-dihalogenated products. To achieve selectivity, a common strategy involves the use of a

protecting group on the hydroxyl function, such as an acetyl or tosyl group.[7][11] This

moderates the ring's activation and can sterically hinder one position over the other.

Furthermore, the choice of halogenating agent and solvent system is critical for controlling the

reaction's regioselectivity and yield. For instance, N-iodosuccinimide (NIS) is a milder iodinating

agent compared to elemental iodine, often providing cleaner reactions.

Experimental Protocol: Synthesis of 5-Chloro-7-iodo-8-hydroxyquinoline (Clioquinol)

This protocol illustrates a common industrial "one-pot" approach where the hydroxyl group is

first protected, followed by sequential halogenation.[12]
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Step 1: Acylation (Protection)

Step 2: C5-Chlorination

Step 3: Hydrolysis & C7-Iodination
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Caption: Workflow for the one-pot synthesis of Clioquinol.

Step-by-Step Methodology:

Acylation: 8-Hydroxyquinoline (1.0 eq) is refluxed with acetic anhydride (excess) in a suitable

solvent like glacial acetic acid for several hours. The reaction is monitored by TLC. Upon

completion, the solvent is removed under reduced pressure to yield quinolin-8-yl acetate.[12]

C5-Chlorination: The crude quinolin-8-yl acetate is suspended in water. A phase transfer

catalyst (e.g., a quaternary ammonium salt) is added, followed by the portion-wise addition of

a chlorinating agent like dichlorohydantoin (0.5-0.7 eq). The reaction is stirred at 25-50°C for

1-12 hours.[12] This step selectively installs a chlorine atom at the C5 position.
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Hydrolysis and C7-Iodination: Without isolating the intermediate, the reaction mixture is then

treated with an iodinating agent. The conditions facilitate the hydrolysis of the acetate

protecting group and the simultaneous iodination at the C7 position to yield the final product.

[12]

Workup and Purification: The final product precipitates from the aqueous solution and can be

collected by filtration, washed, and recrystallized to achieve high purity.

This self-validating system ensures high yields by protecting the hydroxyl group, directing the

first halogenation, and then proceeding to the final product in a streamlined process.[12]

Mechanism of Action and Biological Significance
The pharmacological effects of 8-HQ and its derivatives are often intrinsically linked to their

ability to function as potent chelators of divalent metal ions, such as iron (Fe²⁺), copper (Cu²⁺),

and zinc (Zn²⁺).[5][7]

The Chelation Hypothesis: Many critical biological processes, including DNA synthesis and

cellular respiration, are catalyzed by metalloenzymes. By chelating the metal cofactors

essential for these enzymes, 8-HQ derivatives can effectively inhibit their function. This

mechanism is a primary driver of their antimicrobial and anticancer activities. For instance,

depriving bacteria of essential iron can halt their replication.[7] In cancer cells, disrupting

copper homeostasis can induce oxidative stress and trigger apoptosis.[5]
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Caption: Metal chelation mechanism of 8-Hydroxyquinoline derivatives.

Structure-Activity Relationship (SAR):

Halogenation: The introduction of halogens at the C5 and C7 positions generally increases

the lipophilicity of the molecule, enhancing its ability to cross cell membranes.[13] The

electron-withdrawing nature of halogens can also influence the pKa of the hydroxyl group,

affecting the stability of the resulting metal complex.

Substitution Pattern: The specific halogen and its position matter. For instance, 5-chloro-7-

iodo-8-hydroxyquinoline (Clioquinol) has demonstrated potent antifungal and antibacterial

properties.[13]

Other Substituents: Adding other functional groups to the ring can further refine activity. For

example, derivatives with sulfonamide groups have been explored for their antibacterial

effects.[14]

Applications in Research and Drug Development
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The versatile 8-HQ scaffold has been successfully applied across multiple therapeutic areas.
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Therapeutic Area
Application &
Rationale

Example
Derivatives

References

Anticancer

Induce apoptosis by

disrupting metal

homeostasis and

generating reactive

oxygen species (ROS)

in cancer cells. Inhibit

key enzymes involved

in tumor growth.

8-hydroxy-2-

quinolinecarbaldehyde

showed potent in vivo

antitumor activity

against hepatocellular

carcinoma xenografts.

[15][16]

Antimicrobial

Inhibit bacterial and

fungal growth by

chelating essential

metal ions required for

microbial enzymes.

Some derivatives act

as membrane-active

agents.

5-chloro-7-iodo-8-

hydroxyquinoline

(Clioquinol) and 5-

nitro-8-

hydroxyquinoline

exhibit broad-

spectrum antifungal

and antibacterial

activity.

[5][7][13]

Neuroprotection

Modulate metal ion

concentrations in the

brain, which is

implicated in

neurodegenerative

diseases like

Alzheimer's and

Parkinson's. Can

reduce metal-induced

oxidative stress.

8-HQ derivatives are

explored as inhibitors

of catechol O-

methyltransferase

(COMT), an enzyme

involved in dopamine

metabolism.

[5][17]

Antiviral

Inhibit viral replication.

Some derivatives

have shown activity

against the H5N1

influenza virus.

Anilide derivatives of

8-HQ have

demonstrated

promising anti-

influenza activity.

[1]
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Analytical Chemistry

Act as fluorescent

chemosensors for the

highly sensitive

detection of metal ions

like Al³⁺ and Zn²⁺ in

biological and

environmental

samples.

The parent 8-HQ

molecule's

fluorescence is greatly

enhanced upon

chelation with metal

ions.

[7][10]

Conclusion
The 8-Hydroxyquinoline scaffold, particularly when functionalized with halogens, represents a

remarkably fruitful platform for medicinal chemistry and drug development. Its proven

mechanism of action via metal chelation, coupled with its synthetic accessibility, allows for the

rational design of potent and selective therapeutic agents. While the specific compound 8-
Iodoquinolin-3-ol remains largely unexplored, the principles and methodologies detailed for

the 8-HQ class provide a robust framework for future investigation into this and other novel

quinoline derivatives. The continued exploration of structure-activity relationships within this

compound class holds significant promise for addressing unmet needs in oncology, infectious

diseases, and neurology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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